Cas no 2548998-44-1 (4-{[3-({[6-(trifluoromethyl)pyridin-2-yl]oxy}methyl)pyrrolidin-1-yl]sulfonyl}-2,1,3-benzothiadiazole)

• Product Name: 4-{[3-({[6-(trifluoromethyl)pyridin-2-yl]oxy}methyl)pyrrolidin-1-yl]sulfonyl}-2,1,3-benzothiadiazole
• CAS No: 2548998-44-1
• MF: C₁₇H₁₅F₃N₄O₃S₂
• MW: 444.451211214066
• CID: 5310465
• PubChem ID: 154831428
• Update Time: 2025-05-19

4-{[3-({[6-(trifluoromethyl)pyridin-2-yl]oxy}methyl)pyrrolidin-1-yl]sulfonyl}-2,1,3-benzothiadiazole Chemical and Physical Properties

Names and Identifiers

• 2548998-44-1
• 4-{[3-({[6-(trifluoromethyl)pyridin-2-yl]oxy}methyl)pyrrolidin-1-yl]sulfonyl}-2,1,3-benzothiadiazole
• AKOS040726451
• F6761-0309
• 4-[[3-[[[6-(Trifluoromethyl)-2-pyridinyl]oxy]methyl]-1-pyrrolidinyl]sulfonyl]-2,1,3-benzothiadiazole

• Inchi： 1S/C17H15F3N4O3S2/c18-17(19,20)14-5-2-6-15(21-14)27-10-11-7-8-24(9-11)29(25,26)13-4-1-3-12-16(13)23-28-22-12/h1-6,11H,7-10H2
• InChI Key： VMLUCUQYBJVHDR-UHFFFAOYSA-N
• SMILES： N1=C2C=CC=C(S(N3CCC(COC4=NC(C(F)(F)F)=CC=C4)C3)(=O)=O)C2=NS1

Computed Properties

• Exact Mass: 444.05376719g/mol
• Monoisotopic Mass: 444.05376719g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 676
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 122Ų

Experimental Properties

• Density: 1.515±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 541.7±60.0 °C(Predicted)
• pka: -0.72±0.24(Predicted)

Additional information on 4-{[3-({[6-(trifluoromethyl)pyridin-2-yl]oxy}methyl)pyrrolidin-1-yl]sulfonyl}-2,1,3-benzothiadiazole

Comprehensive Overview of 4-{[3-({[6-(trifluoromethyl)pyridin-2-yl]oxy}methyl)pyrrolidin-1-yl]sulfonyl}-2,1,3-benzothiadiazole (CAS No. 2548998-44-1)

The compound 4-{[3-({[6-(trifluoromethyl)pyridin-2-yl]oxy}methyl)pyrrolidin-1-yl]sulfonyl}-2,1,3-benzothiadiazole (CAS No. 2548998-44-1) is a highly specialized chemical entity that has garnered significant attention in the fields of medicinal chemistry and agrochemical research. Its unique structural features, including the trifluoromethylpyridine and benzothiadiazole moieties, make it a promising candidate for various applications. This article delves into the molecular characteristics, potential uses, and current research trends surrounding this compound, while also addressing frequently asked questions and industry-relevant topics.

One of the most intriguing aspects of 4-{[3-({[6-(trifluoromethyl)pyridin-2-yl]oxy}methyl)pyrrolidin-1-yl]sulfonyl}-2,1,3-benzothiadiazole is its molecular architecture. The presence of a pyrrolidine ring linked to a sulfonyl group and a benzothiadiazole core suggests potential bioactivity, particularly in targeting enzymes or receptors. Researchers have explored its utility in drug discovery, especially in the development of kinase inhibitors and antimicrobial agents. The trifluoromethyl group, a common pharmacophore, enhances the compound's metabolic stability and lipophilicity, making it a valuable scaffold for optimizing drug-like properties.

In the agrochemical sector, 4-{[3-({[6-(trifluoromethyl)pyridin-2-yl]oxy}methyl)pyrrolidin-1-yl]sulfonyl}-2,1,3-benzothiadiazole has shown promise as a potential active ingredient for crop protection. Its structural similarity to known herbicides and fungicides has prompted investigations into its efficacy against plant pathogens. The benzothiadiazole moiety, in particular, is known for its role in inducing systemic acquired resistance (SAR) in plants, a hot topic in sustainable agriculture. This aligns with the growing demand for eco-friendly pest control solutions, a trend frequently searched by farmers and agronomists.

The synthesis of CAS No. 2548998-44-1 involves multi-step organic reactions, including sulfonylation and etherification processes. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are employed to ensure purity and structural confirmation. Recent publications highlight innovative synthetic routes that improve yield and reduce environmental impact, addressing the pharmaceutical industry's push for greener chemistry practices.

From a commercial perspective, 4-{[3-({[6-(trifluoromethyl)pyridin-2-yl]oxy}methyl)pyrrolidin-1-yl]sulfonyl}-2,1,3-benzothiadiazole is available in limited quantities, primarily for research purposes. Its high cost and specialized applications make it a niche product, but its potential for scalability is under evaluation. Companies focusing on custom synthesis and contract research often list this compound in their catalogs, catering to academic and industrial clients seeking novel chemical entities.

Safety and handling of CAS No. 2548998-44-1 follow standard laboratory protocols. While not classified as hazardous, proper personal protective equipment (PPE) is recommended during handling. Material safety data sheets (MSDS) provide detailed guidelines, a resource frequently accessed by laboratory personnel and safety officers. The compound's stability under various conditions is a subject of ongoing study, with preliminary data suggesting compatibility with common organic solvents.

Looking ahead, the future of 4-{[3-({[6-(trifluoromethyl)pyridin-2-yl]oxy}methyl)pyrrolidin-1-yl]sulfonyl}-2,1,3-benzothiadiazole appears bright. Its versatility and unique properties position it as a candidate for further exploration in drug development and agrochemical innovation. As researchers uncover more about its mechanisms of action and optimize its performance, this compound may soon transition from the lab bench to real-world applications, answering the call for novel solutions in healthcare and agriculture.